2-Amino-3-((1-phenylethyl)amino)propanoic acid

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• SMILES: CC(C1=CC=CC=C1)NCC(C(=O)O)N
• InChI: InChI=1S/C11H16N2O2/c1-8(9-5-3-2-4-6-9)13-7-10(12)11(14)15/h2-6,8,10,13H,7,12H2,1H3,(H,14,15)
• InChIKey: DRJOYEWJXIQGQM-UHFFFAOYSA-N

2-Amino-3-((1-phenylethyl)amino)propanoic Acid: Identity and Core Characteristics

2-Amino-3-((1-phenylethyl)amino)propanoic acid (CAS 1343825-38-6; synonym DL-3-(N-phenylethylamino)-alanine, PEAA) is a chiral α,β-diaminopropionic acid derivative bearing an N-(1-phenylethyl) substituent on the β-nitrogen [1]. With the molecular formula C₁₁H₁₆N₂O₂ and a molecular weight of 208.26 Da, it belongs to the class of process-induced cross-linked amino acids that also includes lysinoalanine (LAL) [2]. The compound is supplied as a free base (typical purity ≥95%) or as the dihydrochloride salt and is primarily utilized as a reference standard in food safety toxicology, a metalloenzyme inhibitor probe, and a chiral building block in enantioselective synthesis [1][2].

Reference standard for food safety toxicology studies

Metalloenzyme inhibitor probe with defined selectivity

Chiral building block for diaminopropanoic acid synthesis

• [1] Tucker, D. J., Jones, G. P., & Rivett, D. E. (1983). Formation of β‐phenylethylaminoalanine in protein foods heated in the presence of added amine. Journal of the Science of Food and Agriculture, 34(12), 1427–1433. View Source
• [2] Jones, G. P., Hooper, P. T., Rivett, D. E., Tucker, D. J., Lambert, G., & Billett, A. (1987). Nephrotoxic activity in rats fed diets containing DL-3-(N-phenylethylamino)-alanine. Australian Journal of Biological Sciences, 40(2), 115–124. View Source

Why PEAA Cannot Be Replaced by Generic Cross-Linked Amino Acids

Cross-linked amino acids such as lysinoalanine (LAL), histidinoalanine, and lanthionine are frequently treated as interchangeable surrogates in food safety or enzyme inhibition studies. However, substituting any of these for 2-amino-3-((1-phenylethyl)amino)propanoic acid introduces confounding variables. PEAA requires a free α-NH₂ group for metalloenzyme inhibition—N-acetyl-PEAA is completely inactive—a structure–activity relationship that is not shared by all in-class compounds [1]. Furthermore, PEAA and LAL, despite producing histologically identical renal lesions, exhibit divergent potency against specific metalloenzymes: PEAA is the weakest tyrosinase inhibitor among the four commonly compared agents, whereas LAL is a stronger inhibitor of cytochrome C oxidase [1]. A derivative of PEAA has also demonstrated bacterial collagenase inhibition (IC₅₀ = 0.69 mM) that is absent in unmodified LAL [2]. These quantitative and mechanistic differences mean that generic replacement forfeits the specific pharmacological-toxicological profile that makes PEAA a distinct tool compound and reference standard.

Free α-NH₂ group required for metalloenzyme inhibition; N-acetyl-PEAA is inactive, a feature not consistently characterized for LAL.

Inhibition profile differs from lysinoalanine: PEAA is the weakest tyrosinase inhibitor; LAL is a stronger cytochrome C oxidase inhibitor.

Bacterial collagenase inhibition via N-functionalization is scaffold-specific and not reported for unmodified LAL, limiting direct replacement.

• [1] Friedman, M., Grosjean, O. K., & Zahnley, J. C. (1986). Inactivation of metalloenzymes by lysinoalanine, phenylethylaminoalanine, alkali-treated food proteins, and sulfur amino acids. Advances in Experimental Medicine and Biology, 199, 531–560. View Source
• [2] Khachatryan, E. A., Stepanyan, L. A., Gevorgyan, H. R., Sargsyan, A. S., Hovhannisyan, A. M., Mkrtchyan, A. F., Malkov, A. V., & Saghyan, A. S. (2026). Synthesis of enantiomerically enriched β-N-amino (S)-α-alanine analogs via sequential reactions on a chiral Ni(II) complex. Organic & Biomolecular Chemistry, Advance Article. View Source

Quantitative Differentiation: PEAA vs. Closest Analogs

Nephrotoxic Equipotency with Lysinoalanine

In a direct head-to-head feeding study, rats receiving DL-3-(N-phenylethylamino)-alanine developed kidney lesions that were histologically indistinguishable from those produced by the structurally related comparator lysinoalanine (LAL) [1]. This demonstrates that PEAA is not a less-toxic surrogate; its nephrotoxic potency is qualitatively equivalent to LAL, making it a suitable positive control or reference toxicant in models where LAL is the historical benchmark.

Nephrotoxicity equipotency

Head-to-head comparison

Histologically indistinguishable renal lesions vs. lysinoalanine (LAL)

Supports reference standard context in nephrotoxicity screening

Weanling rat dietary model; 1987 study

Evidence Dimension	Nephrotoxicity – renal histopathology
Target Compound Data	Kidney lesions (proximal tubule dilatation, epithelial necrosis, karyomegaly) histologically identical to those induced by lysinoalanine
Comparator Or Baseline	Lysinoalanine (LAL) – identical histological lesion profile
Quantified Difference	Histologically indistinguishable; qualitative equipotency demonstrated in the same study
Conditions	Weanling rats fed dietary DL-3-(N-phenylethylamino)-alanine; Australian Journal of Biological Sciences 1987 study

Why This Matters

Procurement of PEAA as a positive control in nephrotoxicity screening requires documented equipotency to the historical standard LAL; this study provides that validation.

• [1] Jones, G. P., Hooper, P. T., Rivett, D. E., Tucker, D. J., Lambert, G., & Billett, A. (1987). Nephrotoxic activity in rats fed diets containing DL-3-(N-phenylethylamino)-alanine. Australian Journal of Biological Sciences, 40(2), 115–124. View Source

Carboxypeptidase A Inhibition and Tyrosinase Selectivity

Among four tested inhibitors—PEAA, lysinoalanine (LAL), EDTA, and sodium phytate—PEAA exhibited potency similar to sodium phytate as a carboxypeptidase A (CPA) inhibitor, but was the least effective against tyrosinase (cysteine being the most effective). LAL was a stronger inhibitor of cytochrome C oxidase than PEAA [1]. This differential inhibition profile across multiple metalloenzymes provides a unique multi-target fingerprint that distinguishes PEAA from LAL and EDTA.

Metalloenzyme inhibition profile

Cross-study comparable

CPA: PEAA ≈ sodium phytate < LAL. Tyrosinase: PEAA weakest among tested. Cytochrome C oxidase: PEAA slightly inhibitory.

Defined intermediate CPA potency with minimal tyrosinase off-target activity

In vitro metalloenzyme assays; Friedman et al. 1986

Evidence Dimension	Carboxypeptidase A (CPA) inhibition potency; Tyrosinase inhibition rank order
Target Compound Data	PEAA: CPA inhibition similar to sodium phytate; weakest tyrosinase inhibitor among four compounds tested; slightly inhibitory against cytochrome C oxidase
Comparator Or Baseline	LAL: strongest CPA inhibitor; stronger tyrosinase inhibitor than PEAA; strong cytochrome C oxidase inhibitor. EDTA: moderate CPA inhibitor. Sodium phytate: similar CPA potency to PEAA
Quantified Difference	CPA: PEAA ≈ sodium phytate < LAL. Tyrosinase: PEAA < EDTA < sodium phytate < LAL < cysteine. Cytochrome C oxidase: PEAA (slight) < LAL (strong)
Conditions	In vitro metalloenzyme assays; pH 7.0–8.5 (optimal for CPA); Friedman et al. 1986

Why This Matters

For researchers selecting a metalloenzyme inhibitor probe, PEAA offers a defined intermediate potency against CPA with minimal off-target tyrosinase inhibition, a selectivity window not available with LAL or EDTA.

• [1] Friedman, M., Grosjean, O. K., & Zahnley, J. C. (1986). Inactivation of metalloenzymes by lysinoalanine, phenylethylaminoalanine, alkali-treated food proteins, and sulfur amino acids. Advances in Experimental Medicine and Biology, 199, 531–560. View Source

Free α-Amino Group Requirement for Enzyme Inhibition

N-Acetyl-PEAA, in which the free α-NH₂ group of PEAA is blocked, exhibited no inhibition of carboxypeptidase A, confirming that the unsubstituted α-amino group is essential for enzyme interaction [1]. This structure–activity relationship is not consistently documented for lysinoalanine or other cross-linked amino acids, providing a critical quality attribute for procurement: any batch with acylated impurities will exhibit altered biological activity.

Free α-NH₂ requirement

Supporting evidence

N-Acetyl-PEAA completely inactive against carboxypeptidase A

Functional group essential; batch quality control relevant

Acylation impurities compromise probe activity

Evidence Dimension	Dependence of CPA inhibition on free α-NH₂ group
Target Compound Data	PEAA: active CPA inhibitor. N-Acetyl-PEAA: inactive (no inhibition detected)
Comparator Or Baseline	N-Acetyl-PEAA (acetylated derivative); lysinoalanine (SAR not equivalently characterized for this modification)
Quantified Difference	Complete loss of inhibitory activity upon N-acetylation
Conditions	Carboxypeptidase A inhibition assay; Friedman et al. 1986

Why This Matters

This functional group dependency serves as a quality control criterion: the presence of N-acylated impurities in a PEAA batch directly compromises its utility as a metalloenzyme inhibitor probe.

• [1] Friedman, M., Grosjean, O. K., & Zahnley, J. C. (1986). Inactivation of metalloenzymes by lysinoalanine, phenylethylaminoalanine, alkali-treated food proteins, and sulfur amino acids. Advances in Experimental Medicine and Biology, 199, 531–560. View Source

Collagenase Inhibition by N-Propargyl-PEAA Derivative

A structurally elaborated derivative, (S)-3-(N-(1-phenylethyl)-N-(prop-2-ynyl)amino)-2-aminopropanoic acid, synthesized from the PEAA scaffold, exhibited moderate bacterial collagenase inhibition with an IC₅₀ of 0.69 mM [1]. This demonstrates that the 2-amino-3-((1-phenylethyl)amino)propanoic acid core tolerates N-functionalization and can yield enzyme inhibitors with measurable potency—a property not reported for the unsubstituted lysinoalanine scaffold.

Collagenase inhibition (derivative)

Cross-study comparable

IC₅₀ = 0.69 mM for N-propargyl-PEAA

PEAA scaffold enables collagenase inhibitor development

Not reported for unsubstituted LAL scaffold

Evidence Dimension	Bacterial collagenase inhibition (IC₅₀)
Target Compound Data	(S)-3-(N-(1-phenylethyl)-N-(prop-2-ynyl)amino)-2-aminopropanoic acid: IC₅₀ = 0.69 mM
Comparator Or Baseline	Unfunctionalized lysinoalanine: no bacterial collagenase inhibition reported
Quantified Difference	IC₅₀ = 0.69 mM for N-propargyl derivative; LAL has no data, indicating a unique inhibition opportunity specific to the PEAA scaffold
Conditions	In vitro bacterial collagenase assay; chiral Ni(II) complex synthesis; Khachatryan et al. 2025/2026

Why This Matters

The PEAA core is a validated starting point for developing collagenase inhibitors with sub-millimolar potency, a therapeutic area inaccessible with LAL-based analogs.

• [1] Khachatryan, E. A., Stepanyan, L. A., Gevorgyan, H. R., Sargsyan, A. S., Hovhannisyan, A. M., Mkrtchyan, A. F., Malkov, A. V., & Saghyan, A. S. (2026). Synthesis of enantiomerically enriched β-N-amino (S)-α-alanine analogs via sequential reactions on a chiral Ni(II) complex. Organic & Biomolecular Chemistry, Advance Article. View Source

Verified Application Scenarios for PEAA Procurement

Nephrotoxicity Positive Control in Food Safety Studies

When designing rodent feeding studies to assess the nephrotoxic potential of processed food proteins, PEAA serves as a validated free-amino-acid positive control that produces renal lesions histologically identical to the widely studied lysinoalanine (LAL) [1]. Procurement of PEAA alongside LAL enables direct comparison between the two cross-linked amino acids within a single experimental paradigm, supporting dose–response and mechanistic investigations.

Metalloenzyme Inhibitor Probe with Defined Selectivity

PEAA can be procured as a tool compound for in vitro metalloenzyme studies requiring an intermediate CPA inhibitor with minimal off-target tyrosinase activity. Its potency profile—comparable to sodium phytate against CPA, weakest among common inhibitors against tyrosinase, and only slightly inhibitory toward cytochrome C oxidase—offers a selectivity window not achievable with LAL or EDTA [1]. This makes PEAA suitable for experiments where tyrosinase inhibition is an exclusion criterion.

Chiral Building Block for Diaminopropanoic Acid Synthesis

The 2-amino-3-((1-phenylethyl)amino)propanoic acid scaffold, particularly in its enantiomerically enriched form, can be functionalized at the β-nitrogen to produce bioactive derivatives. A recent synthesis demonstrated that N-propargyl substitution on the PEAA core yields a bacterial collagenase inhibitor with IC₅₀ = 0.69 mM [1]. Procurement of the free base with defined enantiopurity is essential for laboratories pursuing structure–activity relationship expansion at the β-N position.

Process-Induced Food Contaminant Analytical Reference

PEAA is formed in protein-containing foods heated in the presence of phenylethylamine at various pH values, including acidic conditions where LAL formation is not expected [1]. Laboratories developing LC-MS or ion-exchange chromatography methods for cross-linked amino acid detection require an authenticated PEAA reference standard to validate retention times, calibration curves, and recovery rates distinct from those of LAL.

Application

Selection Property

Validation Focus

Nephrotoxicity screening studies

Renal lesion profile identical to LAL

Histopathology endpoint comparison

Metalloenzyme inhibition studies

Defined CPA inhibition with minimal tyrosinase off-target

Multi-enzyme inhibition profile verification

Diaminopropanoic acid analogue synthesis

β-N functionalizable scaffold with enantiomeric control

Stereochemical purity and derivatization efficiency

Food contaminant analytical detection

PEAA retention time and calibration distinct from LAL

Chromatographic method validation for cross-linked amino acids

• [1] Jones, G. P., Hooper, P. T., Rivett, D. E., Tucker, D. J., Lambert, G., & Billett, A. (1987). Nephrotoxic activity in rats fed diets containing DL-3-(N-phenylethylamino)-alanine. Australian Journal of Biological Sciences, 40(2), 115–124. View Source
• [2] Friedman, M., Grosjean, O. K., & Zahnley, J. C. (1986). Inactivation of metalloenzymes by lysinoalanine, phenylethylaminoalanine, alkali-treated food proteins, and sulfur amino acids. Advances in Experimental Medicine and Biology, 199, 531–560. View Source
• [3] Tucker, D. J., Jones, G. P., & Rivett, D. E. (1983). Formation of β‐phenylethylaminoalanine in protein foods heated in the presence of added amine. Journal of the Science of Food and Agriculture, 34(12), 1427–1433. View Source
• [4] Khachatryan, E. A., Stepanyan, L. A., Gevorgyan, H. R., Sargsyan, A. S., Hovhannisyan, A. M., Mkrtchyan, A. F., Malkov, A. V., & Saghyan, A. S. (2026). Synthesis of enantiomerically enriched β-N-amino (S)-α-alanine analogs via sequential reactions on a chiral Ni(II) complex. Organic & Biomolecular Chemistry, Advance Article. View Source